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Compound of Interest

Compound Name: Benzyl cyanoformate

Cat. No.: B1361826

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of key physical properties of Benzyl cyanoformate
(CAS No: 5532-86-5), a reagent utilized in organic synthesis. The information is presented to
support laboratory research and development activities, with a focus on accurate data,
experimental context, and procedural understanding.

Core Physical Properties

The primary physical constants for Benzyl cyanoformate are summarized below. These
values are critical for handling, reaction setup, and purification processes.

Physical Property Value Conditions
Boiling Point 66-67 °C at 0.6 mmHg[1]
Density 1.105 g/mL at 25 °C[1]

Experimental Protocols

The referenced physical properties are derived from established chemical literature. While the
specific original experimental reports are not detailed here, this section outlines the standard
methodologies employed to determine such properties.

1. Determination of Boiling Point under Reduced Pressure (Vacuum Distillation)
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The boiling point of Benzyl cyanoformate is reported at a significantly reduced pressure (0.6
mmHg), indicating that the compound is likely susceptible to decomposition at its atmospheric
boiling point. The standard procedure for this determination is vacuum distillation.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled using ground-glass jointed glassware.
This typically includes a round-bottom flask (distilling flask), a distillation head equipped with
a thermometer, a condenser, and a receiving flask. The entire system is connected to a
vacuum pump via a vacuum adapter. A manometer is included in the line to accurately
measure the pressure within the system.

o Sample Preparation: The liquid sample (Benzyl cyanoformate) is placed in the distilling
flask, typically with boiling chips or a magnetic stir bar to ensure smooth boiling.

e Procedure:

o The system is sealed and the vacuum pump is engaged to reduce the internal pressure to
the desired level (e.g., 0.6 mmHg).

o The distilling flask is gradually heated using a heating mantle or an oil bath.

o The temperature is carefully monitored. The boiling point is recorded as the temperature at
which the vapor condensate is in equilibrium with the distilling vapor, observed as a stable
temperature on the thermometer during active distillation.

o The temperature and the precise pressure reading from the manometer are recorded as
the boiling point at that specific pressure.

2. Determination of Liquid Density

The density of a liquid is its mass per unit volume. A common and straightforward method for
determining the density of a liquid like Benzyl cyanoformate is by using a pycnometer or,
more simply, a calibrated volumetric flask or graduated cylinder and a precision balance.

Methodology:
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e Mass of Empty Container: An empty, clean, and dry container of a known volume (e.g., a 10
mL graduated cylinder or pycnometer) is weighed on an analytical balance.

e Mass of Container with Liquid: The container is filled with the liquid sample to the calibrated
volume mark. Care is taken to ensure the measurement is made at the bottom of the
meniscus. The container with the liquid is then re-weighed.

o Temperature Control: The temperature of the liquid is measured and recorded, as density is
temperature-dependent. The standard temperature for this measurement is typically 25 °C.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the container with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of a
boiling point under reduced pressure, a critical procedure for characterizing thermally sensitive
compounds like Benzyl cyanoformate.
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Caption: Workflow for Boiling Point Determination under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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